4-Benzyloxy-1-cyclopropylmethyl-3-iodo-1H-pyridin-2-one

• Molecular Formula: C16H16INO2
• Molecular Weight: 381.21 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)-3-iodo-4-phenylmethoxypyridin-2-one
• InChI: InChI=1S/C16H16INO2/c17-15-14(20-11-13-4-2-1-3-5-13)8-9-18(16(15)19)10-12-6-7-12/h1-5,8-9,12H,6-7,10-11H2
• InChI Key: HUPVOCIGVQRCFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=CC(=C(C2=O)I)OCC3=CC=CC=C3

Description

4-Benzyloxy-1-cyclopropylmethyl-3-iodo-1H-pyridin-2-one is a useful research compound. Its molecular formula is C16H16INO2 and its molecular weight is 381.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Iodosuccinimide (2.64 g, 11.74 mmol) was added to a solution of intermediate D1 (3.0 g, 11.74 mmol) in acetic acid (40 ml). The reaction mixture was stirred at room temperature for 1 hour, after which it was concentrated in vacuo. The residue was purified by column chromatography (silica gel; DCM as eluent) and finally recrystallized from diethyl ether to yield intermediate D6 (4.12 g, 92%) as a solid.